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Compound of Interest

2-(4-Bromophenyl)-4,5-
Compound Name:
dihydrooxazole

Cat. No.: B061829

This guide provides critical safety and logistical information for the handling and disposal of 2-
(4-Bromophenyl)-4,5-dihydrooxazole, tailored for researchers, scientists, and professionals
in drug development.

Chemical Identifier:

e CAS Number: 189120-01-2[1]

Hazard Summary:

o Causes skin irritation.[2]

o Causes serious eye irritation.[2]

o May cause long-lasting harmful effects to aquatic life.[3]
The signal word for this chemical is "Warning".[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the required equipment.
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PPE Category

Item

Specifications

Eye Protection

Safety Goggles or Face Shield

Must be worn to protect

against splashes.[3][4]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears before use and dispose
of after handling.[2][5]

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect the skin and
clothing.[6]

Respiratory Protection

Use in a well-ventilated area

A respirator may be necessary
if dust or aerosols are
generated.[2][7]

Operational Plan: Handling and Storage

Handling:

e Preparation: Ensure all necessary PPE is worn correctly before handling the chemical.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[2][7]

» Dispensing: Avoid creating dust when handling the solid form.[2][7]

e Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

handling area.[2][8]

» Spills: In case of a spill, prevent the product from entering drains.[2] Sweep up the solid

material, taking care not to create dust, and place it in a suitable, closed container for

disposal.[2][7]

Storage:

» Keep the container tightly closed.[2]
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Store in a cool, dark, and dry place.[2][9]

Store away from oxidizing agents and other incompatible materials.[2]

Disposal Plan

The disposal of 2-(4-Bromophenyl)-4,5-dihydrooxazole and its containers must adhere to all

federal, state, and local regulations.[2]

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and
closed container.

Professional Disposal: Contact a licensed professional waste disposal service to dispose of
this material.[7]

Container Disposal: Dispose of the container as unused product. Do not reuse empty
containers.[2][7]

Environmental Precaution: Do not allow the product to enter drains, waterways, or the soil.[2]

[3]

Emergency Procedures

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice or attention.[2][3]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical advice
or attention. Take off contaminated clothing and wash it before reuse.[2]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

Fire: Use dry chemical, foam, water spray, or carbon dioxide to extinguish a fire. Wear self-
contained breathing apparatus if necessary.[2][7]

Workflow for Safe Handling and Disposal
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Handling Protocol

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Handle in Ventilated Area
(Fume Hood)

Generate Waste

Disposal Protocol

3. Post-Handling Hygiene > 1. Collect Waste in
(Wash Hands) Sealed Container
After Use
Stor$ge
Store in Cool, Dark, Dry Place 2. Engage Licensed
(Tightly Closed Container) Disposal Service

3. Prevent Environmental
Contamination

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 2-(4-Bromophenyl)-4,5-

dihydrooxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

hoffmanchemicals.com [hoffmanchemicals.com]
spectrumchemical.com [spectrumchemical.com]
aksci.com [aksci.com]

1.
2.
3.
¢ 4. hazmatschool.com [hazmatschool.com]
5. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
6.

Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 7. angenechemical.com [angenechemical.com]
8. fishersci.com [fishersci.com]
e 9. Enhanced Tour Demo | Virtual tour generated by Panotour [s3.amazonaws.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-(4-
Bromophenyl)-4,5-dihydrooxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061829#personal-protective-equipment-for-handling-
2-4-bromophenyl-4-5-dihydrooxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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